5-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95%

• IUPAC Name: 5-(1-benzothiophen-2-yl)-2-chlorobenzoic acid
• InChI: InChI=1S/C15H9ClO2S/c16-12-6-5-10(7-11(12)15(17)18)14-8-9-3-1-2-4-13(9)19-14/h1-8H,(H,17,18)
• InChI Key: RVLVPIRFNRPWRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C15H9ClO2S
• Molecular Weight: 288.7 g/mol

Description

5-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% (hereafter referred to as 5-BTA-2-CBA) is an organochlorine compound belonging to the class of benzoic acids. It is a white crystalline solid with a molecular weight of 262.7 g/mol and a melting point of 166-167 °C. 5-BTA-2-CBA is widely used in the chemical and pharmaceutical industries due to its unique properties, such as its high solubility in organic solvents and its low toxicity.

Scientific Research Applications

5-BTA-2-CBA has been studied extensively in the fields of organic chemistry, pharmacology, and biochemistry. It has been used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs and antiviral agents. It has also been used in the synthesis of various other organic compounds, such as dyes, pigments, and fragrances. In addition, 5-BTA-2-CBA has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cell lines.

Mechanism of Action

The exact mechanism of action of 5-BTA-2-CBA is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the synthesis of DNA and RNA. It is also believed to act as an antioxidant, which may explain its potential use in the treatment of cancer.
Biochemical and Physiological Effects
5-BTA-2-CBA has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to inhibit the growth of certain cancer cell lines, as well as to have anti-inflammatory and antiviral effects. It has also been shown to have an inhibitory effect on the activity of certain enzymes involved in the synthesis of DNA and RNA.

Advantages and Limitations for Lab Experiments

5-BTA-2-CBA has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a relatively low toxicity and is soluble in organic solvents. However, there are some limitations to its use in laboratory experiments, such as its tendency to degrade in the presence of light and air and its relatively low solubility in water.

Future Directions

There are a number of potential future directions for research involving 5-BTA-2-CBA. These include further studies into its potential use in the treatment of cancer, as well as its potential use in the synthesis of other organic compounds. Additionally, further research into its mechanism of action and its biochemical and physiological effects could lead to a better understanding of its potential applications. Finally, further research into its stability and solubility in various solvents could lead to improved methods of synthesizing and using it in laboratory experiments.

Synthesis Methods

5-BTA-2-CBA is synthesized from 2-chlorobenzoic acid through a two-step process. In the first step, 2-chlorobenzoic acid is reacted with thiophenol in the presence of sodium hydroxide to form 5-benzothiophen-2-yl-2-chlorobenzoic acid. This reaction is carried out at a temperature of 80-90°C for 1-2 hours. In the second step, the 5-benzothiophen-2-yl-2-chlorobenzoic acid is heated to 200-220°C in the presence of acetic anhydride to form 5-BTA-2-CBA.